Cas no 112032-50-5 (propanoic acid, 3-methoxy-, 1-methylpropyl ester)

• Product Name: propanoic acid, 3-methoxy-, 1-methylpropyl ester
• CAS No: 112032-50-5
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1199790
• PubChem ID: 71336015
• Update Time: 2025-04-20

propanoic acid, 3-methoxy-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• propanoic acid, 3-methoxy-, 1-methylpropyl ester
• sec-Butyl 3-methoxypropanoate
• LogP
• butan-2-yl 3-methoxypropanoate
• SCHEMBL1930749
• 112032-50-5
• DTXSID50763890

• Inchi： 1S/C8H16O3/c1-4-7(2)11-8(9)5-6-10-3/h7H,4-6H2,1-3H3
• InChI Key： VBYMWZHONSTKTK-UHFFFAOYSA-N
• SMILES： O(C(CCOC)=O)C(C)CC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53